4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile

• IUPAC Name: 4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]benzonitrile
• InChI: InChI=1S/C14H12N2O4/c1-14(2)19-12(17)11(13(18)20-14)8-16-10-5-3-9(7-15)4-6-10/h3-6,8,16H,1-2H3
• InChI Key: LTZACGNRKOUJKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=CC=C(C=C2)C#N)C(=O)O1)C
• Molecular Formula: C14H12N2O4
• DSSTOX Substance ID: DTXSID80470747
• Molecular Weight: 272.26 g/mol
• CAS RN: 219763-81-2

Description

The compound “4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile” is approximately planar, with a dihedral angle of 6.48 (4)° between the amino-methyl-ene unit and the planar five-atom part of the dioxane ring, and a dihedral angle of 2.40 (4)° between amino-methyl-ene unit and the phenyl-ene ring.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a planar structure with a dihedral angle of 6.48 (4)° between the amino-methyl-ene unit and the planar five-atom part of the dioxane ring, and a dihedral angle of 2.40 (4)° between amino-methyl-ene unit and the phenyl-ene ring.

Physical And Chemical Properties Analysis

The compound “4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile” has a molecular weight of 257.24. Other physical and chemical properties such as boiling point, melting point, solubility, etc., are not available in the resources.

Scientific Research Applications

This compound has potential applications in medical research, such as its role in drug development and clinical trials. It’s likely used in the field of organic chemistry for the synthesis of complex molecules, given its structure.

In the field of heterocycle synthesis, similar compounds have been used. For example, dimethyl sulfoxide (DMSO) has been extensively used as a versatile reagent for the synthesis of functionalized molecules. It can be utilized as a carbon source, a sulfur source, and an oxygen source, and also be employed as a crucial oxidant enabling various transformations.

In the field of fungicides, benzimidazole derivatives have been used due to their antibacterial properties. They are widely used in agriculture to prevent and control various plant diseases caused by fungi.

Synthesis routes and methods I

Procedure details

A mixture of p-aminobenzonitrile (2.00 g), Meldrum's acid (2.56 g), ethyl orthoformate (2.76 g) and ethanol (10 ml) was heated at 120° C. (bath temperature) to evaporate the ethanol. Ethyl acetate was added to the obtained orange solid. The solid was pulverized, collected by filtration and washed with ethyl acetate to give the object compound (3.28 g) as a white powder.

Synthesis routes and methods II

Procedure details

A mixture of 4-aminobenzonitrile (12.5 g, 0.106 mol), 2,2-dimethyl-[1,3]dioxane-4,6-dione (Meldrum's acid) (18.3 g, 0.127 mol) and triethyl orthoformate (16 ml) in ethanol (100 ml) was refluxed for 3 hours. After cooling to room temperature the product was filtered, washed with cold ethanol and air dried to afford an off-white solid (27.9 g, 97%).

Synthesis routes and methods III

Procedure details

A mixture of 4-amino-benzonitrile (12.5 g, 0.106 mol), 2,2-dimethyl-[1,3]dioxane-4,6-dione (18.3 g, 0.127 mol) and trimethylorthoformate (16 ml) in ethanol (100 ml) was refluxed for 3 hours. After cooling the solid was filtered off, washed with ethanol and air dried. The product was obtained as an off-white solid (27.9 g, 97%).